Cas no 65645-33-2 ((S)-4-(1-Amino-ethyl)-phenylamine)

• Product Name: (S)-4-(1-Amino-ethyl)-phenylamine
• CAS No: 65645-33-2
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD06761753
• CID: 502113
• PubChem ID: 40637900
• Update Time: 2024-10-28

(S)-4-(1-Amino-ethyl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• (S)-4-(1-Aminoethyl)benzenamine dihydrochloride
• Benzenemethanamine,4-amino-a-methyl-, (aS)-
• S-(-)-a-Methyl-p-aminobenzylamine
• Benzenemethanamine,4-amino-a-methyl-, (S)-
• 65645-33-2
• Benzenemethanamine,4-amino-a-methyl-,(aS)-
• Benzenemethanamine, 4-amino--methyl-, (S)-
• DTXSID701278502
• 4-amino-(S)-alpha-methylbenzylamine
• AKOS006293162
• (S)-4-(1-AMINOETHYL)BENZENAMINE
• SCHEMBL3555995
• 4-[(1S)-1-aminoethyl]aniline
• Y11752
• EN300-2528021
• (S)-4-(1-Aminoethyl)aniline
• (alphaS)-4-Amino-alpha-methylbenzenemethanamine
• (S)-4-(1-Amino-ethyl)-phenylamine
• (I+/-S)-4-Amino-I+/--methylbenzenemethanamine
• CDSPOZXUDJUBEZ-LURJTMIESA-N

• MDL： MFCD06761753
• Inchi： 1S/C8H12N2/c1-6(9)7-2-4-8(10)5-3-7/h2-6H,9-10H2,1H3/t6-/m0/s1
• InChI Key： CDSPOZXUDJUBEZ-LURJTMIESA-N
• SMILES： N[C@@H](C)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 208.053
• Monoisotopic Mass: 208.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 95.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.056
• Boiling Point: 269.73 °C at 760 mmHg
• Flash Point: 137.619 °C